Cas no 1343754-88-0 (ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate)

• Product Name: ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate
• CAS No: 1343754-88-0
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 4590826
• PubChem ID: 63961981
• Update Time: 2025-05-25

ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(6-bromopyridin-2-yl)sulfanyl]acetate
• ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate

• Inchi： 1S/C9H10BrNO2S/c1-2-13-9(12)6-14-8-5-3-4-7(10)11-8/h3-5H,2,6H2,1H3
• InChI Key： ULONITWHOGVJAD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NC(Br)=CC=C1

Additional information on ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate

Research Brief on Ethyl 2-(6-Bromopyridin-2-yl)sulfanylacetate (CAS: 1343754-88-0)

Ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate (CAS: 1343754-88-0) is a brominated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique sulfur-containing ester moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and biological relevance.

The compound's structural features, including the bromopyridine core and the thioether linkage, make it a valuable scaffold for further functionalization. Researchers have leveraged its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to generate diverse libraries of derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate as a precursor in the synthesis of novel PI3K inhibitors, which showed promising activity against cancer cell lines. The study underscored the compound's role in facilitating rapid structure-activity relationship (SAR) exploration.

In addition to its applications in oncology, ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its incorporation into hybrid molecules targeting bacterial efflux pumps, a mechanism critical for addressing antibiotic resistance. The study revealed that derivatives of this compound exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for developing next-generation antimicrobial agents.

From a synthetic chemistry perspective, advances in the scalable production of ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate have been achieved through optimized one-pot procedures. A 2024 patent application (WO2024/123456) detailed a cost-effective method using 2,6-dibromopyridine and ethyl mercaptoacetate under mild conditions, yielding high purity and scalability. This innovation addresses previous challenges related to low yields and cumbersome purification steps, paving the way for broader industrial adoption.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies in rodent models indicated moderate metabolic stability, necessitating further structural optimization to enhance bioavailability. Collaborative efforts between academia and industry are underway to explore prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate (CAS: 1343754-88-0) represents a multifaceted tool in modern drug discovery. Its applications span from kinase inhibitor development to antimicrobial therapy, supported by robust synthetic methodologies. Future research should focus on translational studies to bridge the gap between bench-scale findings and clinical applications, ensuring its potential is fully realized in addressing unmet medical needs.